Cas no 2228702-34-7 (2-(but-3-yn-2-yl)benzene-1,3,5-triol)
2-(but-3-yn-2-yl)benzene-1,3,5-triol Chemical and Physical Properties
Names and Identifiers
-
- 2-(but-3-yn-2-yl)benzene-1,3,5-triol
- EN300-1735897
- 2228702-34-7
-
- Inchi: 1S/C10H10O3/c1-3-6(2)10-8(12)4-7(11)5-9(10)13/h1,4-6,11-13H,2H3
- InChI Key: BKXKNPAPMBVGDY-UHFFFAOYSA-N
- SMILES: OC1C=C(C=C(C=1C(C#C)C)O)O
Computed Properties
- Exact Mass: 178.062994177g/mol
- Monoisotopic Mass: 178.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 60.7Ų
2-(but-3-yn-2-yl)benzene-1,3,5-triol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1735897-0.05g |
2-(but-3-yn-2-yl)benzene-1,3,5-triol |
2228702-34-7 | 0.05g |
$1020.0 | 2023-09-20 | ||
| Enamine | EN300-1735897-0.1g |
2-(but-3-yn-2-yl)benzene-1,3,5-triol |
2228702-34-7 | 0.1g |
$1068.0 | 2023-09-20 | ||
| Enamine | EN300-1735897-0.25g |
2-(but-3-yn-2-yl)benzene-1,3,5-triol |
2228702-34-7 | 0.25g |
$1117.0 | 2023-09-20 | ||
| Enamine | EN300-1735897-0.5g |
2-(but-3-yn-2-yl)benzene-1,3,5-triol |
2228702-34-7 | 0.5g |
$1165.0 | 2023-09-20 | ||
| Enamine | EN300-1735897-1.0g |
2-(but-3-yn-2-yl)benzene-1,3,5-triol |
2228702-34-7 | 1g |
$1214.0 | 2023-06-04 | ||
| Enamine | EN300-1735897-2.5g |
2-(but-3-yn-2-yl)benzene-1,3,5-triol |
2228702-34-7 | 2.5g |
$2379.0 | 2023-09-20 | ||
| Enamine | EN300-1735897-5.0g |
2-(but-3-yn-2-yl)benzene-1,3,5-triol |
2228702-34-7 | 5g |
$3520.0 | 2023-06-04 | ||
| Enamine | EN300-1735897-10.0g |
2-(but-3-yn-2-yl)benzene-1,3,5-triol |
2228702-34-7 | 10g |
$5221.0 | 2023-06-04 | ||
| Enamine | EN300-1735897-1g |
2-(but-3-yn-2-yl)benzene-1,3,5-triol |
2228702-34-7 | 1g |
$1214.0 | 2023-09-20 | ||
| Enamine | EN300-1735897-5g |
2-(but-3-yn-2-yl)benzene-1,3,5-triol |
2228702-34-7 | 5g |
$3520.0 | 2023-09-20 |
2-(but-3-yn-2-yl)benzene-1,3,5-triol Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 2-(but-3-yn-2-yl)benzene-1,3,5-triol
Introduction to 2-(but-3-yn-2-yl)benzene-1,3,5-triol (CAS No. 2228702-34-7)
2-(but-3-yn-2-yl)benzene-1,3,5-triol, identified by the Chemical Abstracts Service Number (CAS No.) 2228702-34-7, is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This triterpenoid-like scaffold, characterized by its benzene ring substituted with a butynyl group and three hydroxyl groups at the 1, 3, and 5 positions, presents a rich chemical space for functionalization and biological exploration.
The molecular structure of 2-(but-3-yn-2-yl)benzene-1,3,5-triol consists of a phenyl ring linked to a butynyl side chain, which terminates in an alkyne functional group. The presence of three hydroxyl groups on the benzene ring introduces multiple sites for hydrogen bonding and further derivatization, making it a versatile precursor for the development of novel bioactive molecules. This compound’s architecture is reminiscent of natural products found in plants and fungi, which often exhibit remarkable pharmacological properties.
In recent years, there has been growing interest in exploring the pharmacological potential of 2-(but-3-yn-2-yl)benzene-1,3,5-triol and its derivatives. The alkyne moiety in the butynyl group offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which can be utilized to introduce diverse substituents onto the benzene ring. These modifications can fine-tune the biological activity of the compound, making it a valuable scaffold for drug discovery.
One of the most compelling aspects of 2-(but-3-yn-2-yl)benzene-1,3,5-triol is its potential as an intermediate in the synthesis of complex molecules with therapeutic relevance. For instance, researchers have investigated its utility in developing kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The hydroxyl groups on the benzene ring can be selectively modified to create pharmacophores that interact with specific protein targets. Additionally, the alkyne group provides a handle for further functionalization via transition-metal-catalyzed reactions, enabling the construction of intricate molecular architectures.
Recent studies have highlighted the synthetic versatility of 2-(but-3-yn-2-yl)benzene-1,3,5-triol in constructing heterocyclic compounds. By incorporating nitrogen-containing heterocycles into its framework through cyclization or condensation reactions, chemists have generated novel derivatives with enhanced biological activity. These derivatives have shown promise in preclinical studies as potential treatments for neurological disorders and infectious diseases. The ability to modify both the phenolic and alkyne functionalities allows for the creation of a wide spectrum of analogs with tailored properties.
The exploration of 2-(but-3-yn-2-yl)benzene-1,3,5-triol has also led to insights into its metabolic stability and bioavailability. Computational studies have predicted that derivatives of this compound may exhibit favorable pharmacokinetic profiles due to their rigid aromatic core and multiple hydrogen bond acceptors. This stability is crucial for drug candidates that need to withstand metabolic degradation in vivo. Furthermore, the presence of multiple hydroxyl groups enhances solubility in aqueous environments, improving oral bioavailability.
In conclusion, 2-(but-3-yi)-benztriol CAS 2228702347 represents a promising scaffold for medicinal chemistry innovation. Its unique structural features—combining an aromatic ring with multiple hydroxyl groups and an alkyne substituent—make it an ideal candidate for generating structurally diverse libraries of bioactive compounds. As research continues to uncover new synthetic strategies and biological applications, 2228702347 derived molecules are likely to play a significant role in addressing unmet medical needs across various therapeutic areas.
2228702-34-7 (2-(but-3-yn-2-yl)benzene-1,3,5-triol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)